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Compound of Interest

Compound Name:
Ethanone, 1-[3,5-

bis(phenylmethoxy)phenyl]-

Cat. No.: B017108 Get Quote

3,5-Dibenzyloxyacetophenone is a synthetic organic compound that, while not a therapeutic

agent in itself, represents a highly strategic scaffold in drug discovery. Its true value lies in its

role as a versatile synthetic intermediate.[1] The structure combines a central acetophenone

core with two benzyloxy groups, providing a robust yet flexible platform for generating diverse

molecular architectures. The benzyloxy groups act as protecting groups for the phenol

functionalities but also offer sites for modification to fine-tune pharmacokinetic properties. This

guide will deconstruct the synthesis of the core molecule, explore the major classes of its

bioactive analogues, and provide insights into the structure-activity relationships that govern

their function.

Part 1: The Core Compound - 3,5-
Dibenzyloxyacetophenone
Understanding the synthesis and properties of the starting material is foundational to any

successful analogue development program.

Synthesis: A Practical and Scalable Approach
While several synthetic routes exist, the most common and reliable laboratory-scale synthesis

of 3,5-dibenzyloxyacetophenone is the Williamson ether synthesis, starting from the

commercially available 3,5-dihydroxyacetophenone.

Diagram 1: Synthesis of 3,5-Dibenzyloxyacetophenone via Williamson Ether Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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